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Compound Name: Iodoform-d

CAS No.: 2787-27-1

Cat. No.: B1603370

Get Quote

Deuterated Iodoform (Iodoform-d): Physicochemical Profiling, Molecular Dynamics, and

Experimental Applications

Executive Summary
Iodoform-d (CDI₃), also known as triiodo(²H)methane, is the isotopically labeled derivative of

iodoform where the protium atom is replaced by deuterium. With a precise CAS number of

2787-27-1 and a molecular weight of 394.74 g/mol , this compound is not merely a structural

analog but a critical mechanistic probe in advanced physical chemistry and drug

development[1]. By altering the reduced mass of the carbon-hydrogen bond without perturbing

the molecule's electronic structure, CDI₃ serves as an essential tool for investigating kinetic

isotope effects (KIE), solvent-solute interactions, and intramolecular vibrational energy

redistribution (IVR)[2].

Core Physicochemical Parameters
The substitution of hydrogen with deuterium fundamentally shifts the molecule's vibrational

frequencies while preserving its steric bulk. Below is a synthesized comparison of the core

metrics required for analytical and synthetic applications.
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Table 1: Comparative Physicochemical Data of Iodoform vs. Iodoform-d

Property Iodoform (CHI₃) Iodoform-d (CDI₃)

CAS Number 75-47-8 2787-27-1

Molecular Weight 393.73 g/mol 394.74 g/mol

Linear Formula CHI₃ CDI₃

Isotopic Purity N/A ≥ 99 atom % D

Melting Point 119–122 °C 120–123 °C

PubChem CID 8082 16213771

Data synthesized from authoritative chemical repositories including 1[1] and3[3].

Mechanistic Utility: Vibrational Relaxation Dynamics
In the realm of physical chemistry, CDI₃ is heavily utilized to study how energy dissipates within

a molecule after optical excitation. The C-D stretching vibration provides a unique, isolated

window into these dynamics.

The Causality of Deuteration in IVR: Why use deuterated haloforms instead of standard

iodoform? In unlabeled iodoform (CHI₃), vibrational relaxation is state-specific and highly

dependent on the solvent. However, upon deuteration to CDI₃, the transition energies for

vibrational modes involving hydrogen bending are shifted[2]. Because deuterium is heavier, the

C-D stretch frequency is lower than the C-H stretch.

Consequently, in CDI₃, there is a higher density of low-order-coupled acceptor states (such as

those involving two quanta of C-D bend) that are closer in energy to the C-D stretch[2]. This

improved energy match provides a more efficient pathway for energy transfer, thereby

accelerating the rate of intramolecular vibrational energy redistribution (IVR) compared to its

protium counterpart[2]. Furthermore, CDI₃ forms charge-transfer complexes with solvents like

acetone and benzene, which further modulates the relaxation rate, making it an ideal system

for testing solvent-interaction models[2].
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Experimental Protocol: Time-Resolved Transient
Grating Spectroscopy of CDI₃
To ensure scientific integrity and reproducibility, the following protocol outlines the methodology

for measuring the vibrational lifetime of the C-D stretch in CDI₃.

Self-Validation Principle: This protocol is inherently self-validating. By executing a parallel

measurement on the pure solvent to capture the non-resonant free induction decay,

researchers can mathematically deconvolute the instrument response function, isolating the

solute's specific IVR decay[2].

Step-by-Step Methodology:

Sample Preparation: Prepare a 0.5 M solution of Iodoform-d (≥99 atom % D) in

spectroscopy-grade acetone or benzene[2].

Causality: A 0.5 M concentration ensures sufficient optical density for mid-IR absorption

without triggering excessive solute-solute aggregation, which would skew the relaxation

kinetics.

Optical Cell Assembly: Inject the solution into a sample cell consisting of two 3 mm Calcium

Fluoride (CaF₂) windows separated by a 100 μm Teflon spacer[2].

Causality: CaF₂ is chosen because it is highly transparent in the mid-infrared region where

the C-D stretch occurs. The strict 100 μm path length prevents total absorption of the

pump and probe pulses, maintaining the experiment within the linear optical response

regime.

Laser Tuning & Alignment: Tune the mid-IR optical parametric amplifier (OPA) to the

resonant frequency of the CDI₃ C-D stretch.

Pulse Sequence Execution: Apply a three-pulse transient grating sequence. Two coincident

pump pulses are crossed within the sample to create a spatial population grating. A third,

delayed probe pulse is then diffracted off this grating[2].

Data Acquisition & Baseline Validation: Record the diffracted signal intensity as a function of

the probe delay time. Immediately run a parallel measurement on the pure solvent[2].
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Kinetic Fitting: Subtract the solvent's instantaneous response and fit the remaining decay

curve to a single exponential function to extract the precise IVR lifetime (typically in the

picosecond regime)[2].

Workflow Visualization
The following diagram maps the logical flow of the transient grating spectroscopy protocol,

highlighting the integration of sample preparation, optical alignment, and self-validating data

analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubs.aip.org/aip/jcp/article-pdf/doi/10.1063/1.2361288/14786298/174503_1_online.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Prep:
0.5M CDI3 in Solvent

CaF2 Cell Assembly
(100 μm spacer)

 Load

Transient Grating
Pulse Sequence

 Mount

Mid-IR Laser Tuning
(C-D Stretch Resonance)

 Align

Pure Solvent Baseline
(Self-Validation)

 Validate

Signal Detection &
Decay Fitting

 Probe

 Deconvolute

Extract IVR Lifetime

 Analyze

Click to download full resolution via product page

Workflow for measuring CDI3 vibrational relaxation via transient grating spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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